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Compound of Interest

Compound Name: Vat Red 15

Cat. No.: B1585388

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of Vat Red 15 with
alternative red colorants, namely Pigment Red 170 and Disperse Red 60, across various
polymer matrices. The information presented herein is curated from technical datasheets and
scientific literature to aid in the selection of the most suitable colorant for your specific
application.

Executive Summary

Vat Red 15 exhibits exceptional thermal stability, making it a candidate for high-temperature
polymer processing. However, its performance data in specific polymer matrices is not as
extensively documented as that of Pigment Red 170, a versatile alternative with well-
characterized properties in a wide range of plastics. Disperse Red 60, while a common colorant
for synthetic fibers, shows limited documented application and performance data in commodity
and engineering plastics. The choice of colorant will ultimately depend on the specific polymer,
processing conditions, and end-use application requirements.

Data Presentation: Comparative Performance in
Polymer Matrices

The following tables summarize the key performance indicators of Vat Red 15, Pigment Red
170, and Disperse Red 60 in various polymer matrices.
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Table 1: Performance of Vat Red 15 in Various Polymer Matrices
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Heat Stability

Lightfastness

Migration

Polymer Matrix °C) (Blue Wool Resistance (1- Notes
Scale) 5 Scale)
Excellent general
fastness
properties.
General > 300[1] 7-8[1] 5[1] Specific data in
various
thermoplastics is
limited.
Mentioned for
use in plastics,
but specific
Polypropylene Data Not Data Not Data Not
) ) ) performance
(PP) Available Available Available )
data is not
readily available.
[2]
Mentioned for
use in plastics,
but specific
Polyethylene Data Not Data Not Data Not
) ) ) performance
(PE) Available Available Available ]
data is not
readily available.
[2]
Mentioned for
use in plastics,
Polyvinyl Data Not Data Not Data Not but specific
Chloride (PVC) Available Available Available performance
data is not
readily available.
Data Not Data Not Data Not
Polystyrene (PS) ) ) ) -
Available Available Available
Polycarbonate Data Not Data Not Data Not
(PC) Available Available Available
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Polyamide (PA)

Data Not

Available

Data Not

Available

Data Not

Available

Table 2: Performance of Pigment Red 170 in Various Polymer Matrices

Heat Stability

Lightfastness

Migration

Polymer Matrix °C) (Blue Wool Resistance (1- Notes
Scale) 5 Scale)
Two grades
available: F3RK
(yellowish) and
Polypropylene i
220[3] 6-7[3] 5[3] F5RK (bluish).
(PP) .
F3RK is
recommended
for PP.[4]
Both F3RK and
Polyethylene F5RK grades
220[3] 6-7[3] 5[3] ]
(PE) can be used in
PE.[4][5]
F3RK grade is
specifically
recommended
Polyvinyl for PVC
_ 200 (F3RK) 6-7 (F3RK) 5 (F3RK) o
Chloride (PVC) applications.
F5RK is not
recommended
for PVC.[4][6]
Data Not Data Not Data Not
Polystyrene (PS) ) ) ) -
Available Available Available
Polycarbonate Data Not Data Not Data Not
(PC) Available Available Available
) Data Not Data Not Data Not
Polyamide (PA) ) ) ) -
Available Available Available
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Table 3: Performance of Disperse Red 60 in Various Polymer Matrices

Heat Stability

Lightfastness

Migration

Polymer Matrix °C) (Blue Wool Resistance (1- Notes
Scale) 5 Scale)
Primarily used
for dyeing
] ] polyester fibers;
Melting Point: Good on Data Not o
General ) limited data
185[7] Polyester[8] Available ]
available for melt
processing in
plastics.[9][10]
Used in studies
Data Not Data Not Data Not with PS films for
Polystyrene (PS) ) ) ) )
Available Available Available dye absorption
research.[11]
Polycarbonate Data Not Data Not Data Not
(PC) Available Available Available
Used in studies
with Nylon 6
_ Data Not Data Not Data Not _
Polyamide (PA) ] ] ) textiles for dye
Available Available Available )
absorption
research.[11]
Polypropylene Data Not Data Not Data Not
(PP) Available Available Available
Polyethylene Data Not Data Not Data Not
(PE) Available Available Available
Polyvinyl Data Not Data Not Data Not
Chloride (PVC) Available Available Available
Experimental Protocols
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The performance data cited in this guide is typically determined using standardized testing
methodologies. Below are detailed descriptions of the key experimental protocols.

Heat Stability Testing

Objective: To determine the maximum temperature a pigment can withstand in a specific
polymer during processing without significant color change.

Methodology (based on DIN 12877):

The pigment is dry-blended with the polymer granules at a specified concentration (e.g.,
0.1% pigment, 1.0% TiO2 for tints).

e The mixture is then processed through an injection molding machine at a series of increasing
temperatures (e.g., in 20°C increments).

e The residence time in the barrel of the injection molder is kept constant (e.g., 5 minutes).

e The color of the molded plaques at each temperature is measured using a
spectrophotometer.

e The heat stability is reported as the temperature at which the color change (AE*ab) exceeds
a defined value (e.g., 3) compared to a reference sample processed at the lowest
temperature.

Lightfastness Testing

Objective: To assess the resistance of a colored plastic to fading or color change upon
exposure to light.

Methodology (based on ISO 105-B02):

o Test specimens (e.g., injection-molded plaques) are prepared with the pigment dispersed in
the polymer.

» The specimens are exposed to a controlled artificial light source (e.g., a Xenon arc lamp)
that simulates natural sunlight.
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o Simultaneously, a set of Blue Wool standards (a series of eight blue wool cloths with known,
graded lightfastness) are exposed under the same conditions.

e The specimens are periodically examined for color change.

e The lightfastness rating is determined by comparing the degree of fading of the test
specimen to that of the Blue Wool standards. The rating is reported on a scale of 1 (very
poor) to 8 (outstanding).

Migration Resistance Testing

Objective: To evaluate the tendency of a colorant to migrate from a colored plastic to a material
in contact with it.

Methodology (based on DIN 53775):
» A colored plasticized PVC sheet containing the test pigment is prepared.
e This colored sheet is brought into contact with a white, uncolored plasticized PVC sheet.

e The two sheets are pressed together under a defined pressure and temperature for a
specified duration (e.g., 80°C for 24 hours).

 After the test period, the white PVC sheet is examined for any color staining.

e The degree of migration is assessed visually and rated on a 5-step grey scale, where 5
indicates no migration and 1 indicates severe migration.

Visualizations
Experimental Workflow for Pigment Performance
Evaluation
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Caption: Workflow for evaluating the performance of pigments in polymer matrices.

Logical Relationship for Pigment Selection
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Caption: Decision-making process for selecting a red pigment for a polymer application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

